Cas no 852033-32-0 (1,3-bis(3,4-dimethoxyphenyl)methylurea)

• Product Name: 1,3-bis(3,4-dimethoxyphenyl)methylurea
• CAS No: 852033-32-0
• MF: C₁₉H₂₄N₂O₅
• MW: 360.404265403748
• CID: 4233721
• PubChem ID: 2545663
• Update Time: 2025-05-22

1,3-bis(3,4-dimethoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis[(3,4-dimethoxyphenyl)methyl]-
• CHEMBL1430515
• AKOS028255394
• starbld0001911
• 1,3-bis(3,4-dimethoxybenzyl)urea
• F1900-3883
• MLS000053779
• SCHEMBL13074346
• SMR000068251
• 1,3-bis[(3,4-dimethoxyphenyl)methyl]urea
• HMS2381I24
• 852033-32-0
• Z85931727
• MLS002633727
• REGID_for_CID_2545663
• 1,3-bis(3,4-dimethoxyphenyl)methylurea

• Inchi： 1S/C19H24N2O5/c1-23-15-7-5-13(9-17(15)25-3)11-20-19(22)21-12-14-6-8-16(24-2)18(10-14)26-4/h5-10H,11-12H2,1-4H3,(H2,20,21,22)
• InChI Key： SSCRRNQMCACGNA-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C(OC)=C1)C(NCC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 360.16852187Da
• Monoisotopic Mass: 360.16852187Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1,3-bis(3,4-dimethoxyphenyl)methylurea

1,3-Bis(3,4-Dimethoxyphenyl)Methylurea: A Comprehensive Overview

1,3-Bis(3,4-dimethoxyphenyl)methylurea, also known by its CAS number 852033-32-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines urea functionality with two 3,4-dimethoxyphenyl groups. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 1,3-bis(3,4-dimethoxyphenyl)methylurea typically involves the reaction of urea derivatives with appropriate arylating agents. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis and catalytic systems has further enhanced the feasibility of its large-scale production.

1,3-Bis(3,4-dimethoxyphenyl)methylurea exhibits interesting physical properties. It is a crystalline solid with a melting point in the range of 180-190°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and applications.

The chemical structure of 1,3-bis(3,4-dimethoxyphenyl)methylurea plays a crucial role in its reactivity. The urea group is known for its ability to form hydrogen bonds, which can influence the compound's interactions with other molecules. The dimethoxy substituents on the phenyl rings contribute to increased electron donation through resonance effects, thereby modulating the electronic properties of the molecule.

In terms of applications, 1,3-bis(3,4-dimethoxyphenyl)methylurea has found utility in the synthesis of advanced materials. For instance, it serves as an intermediate in the preparation of polyurethanes with tailored mechanical properties. Recent studies have demonstrated its potential as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

The biological activity of 1,3-bis(3,4-dimethoxyphenyl)methylurea has also been explored in recent years. Research indicates that this compound exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest its potential as a lead compound for drug discovery efforts targeting inflammatory diseases and oxidative stress-related conditions.

In conclusion, 1,3-bis(3,4-dimethoxyphenyl)methylurea, with its unique structure and versatile properties, continues to be an important compound in both academic research and industrial applications. Ongoing studies aim to further elucidate its potential uses and optimize its synthesis for broader applicability.